2,7-dimethyl[1,3]thiazolo[5',4':5,6]naphtho[2,1-d][1,3]thiazole

• IUPAC Name: 2,7-dimethyl-[1,3]benzothiazolo[7,6-g][1,3]benzothiazole
• InChI: InChI=1S/C14H10N2S2/c1-7-15-11-5-3-10-9(13(11)17-7)4-6-12-14(10)18-8(2)16-12/h3-6H,1-2H3
• InChI Key: YEZCHAGYOHQXEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C3=C(C=C2)C4=C(C=C3)N=C(S4)C
• Molecular Formula: C14H10N2S2
• Molecular Weight: 270.4 g/mol

Description

Thiazoles are a class of organic compounds that include the thiazole ring, a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom. They are members of the azole heterocycles that include imidazoles and oxazoles. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Synthesis Analysis

The synthesis of thiazoles often involves the reaction of α-haloketones and thioamides. Other methods include the Hantzsch thiazole synthesis, the Cook-Heilbron synthesis, and the Newman-Kwart rearrangement.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions. They can also participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole-containing compounds often involves interactions with biological macromolecules. For example, some thiazole-containing drugs work by inhibiting certain enzymes or by interacting with receptors.

Future Directions

Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antifungal, antiviral, and antineoplastic drugs. Therefore, the development of new thiazole-containing compounds for medicinal applications is a promising area of future research.